(4R)-4-(trifluoromethyl)imidazolidin-2-one
Overview
Description
(4R)-4-(trifluoromethyl)imidazolidin-2-one, or (4R)-TFI, is an organic compound with a unique trifluoromethyl substituent at the 4-position of the imidazolidin-2-one backbone. It is a versatile compound that has been used in many scientific and industrial applications, such as the synthesis of organic compounds, the study of enzyme-catalyzed reactions, and the study of chemical properties.
Scientific Research Applications
((4R)-4-(trifluoromethyl)imidazolidin-2-one)-TFI has been used in many scientific research applications. It has been used as a substrate for the study of enzyme-catalyzed reactions, such as the hydrolysis of aryl esters and the hydrolysis of aryl ethers. It has also been used in the synthesis of organic compounds, such as the synthesis of polyethers and the synthesis of polyamines. In addition, ((4R)-4-(trifluoromethyl)imidazolidin-2-one)-TFI has been used in the study of chemical properties, such as the study of the solubility of organic compounds in organic solvents and the study of the reactivity of organic compounds.
Mechanism of Action
The mechanism of action of ((4R)-4-(trifluoromethyl)imidazolidin-2-one)-TFI is not yet fully understood. However, it is believed that the trifluoromethyl substituent at the 4-position of the imidazolidin-2-one backbone is responsible for its unique properties. The trifluoromethyl group is believed to be an electron-withdrawing group, which affects the reactivity of the compound. In addition, the trifluoromethyl group is believed to be a steric hindrance, which affects the solubility of the compound in organic solvents.
Biochemical and Physiological Effects
The biochemical and physiological effects of ((4R)-4-(trifluoromethyl)imidazolidin-2-one)-TFI are not yet fully understood. However, it is believed that the trifluoromethyl substituent at the 4-position of the imidazolidin-2-one backbone may affect the metabolism of the compound in the body. In addition, the trifluoromethyl group is believed to be an electron-withdrawing group, which may affect the reactivity of the compound in biochemical reactions.
Advantages and Limitations for Lab Experiments
((4R)-4-(trifluoromethyl)imidazolidin-2-one)-TFI has several advantages for laboratory experiments. It is a versatile compound that can be used in many scientific and industrial applications, such as the synthesis of organic compounds, the study of enzyme-catalyzed reactions, and the study of chemical properties. In addition, ((4R)-4-(trifluoromethyl)imidazolidin-2-one)-TFI is relatively easy to synthesize and is relatively stable in the presence of air and light.
However, ((4R)-4-(trifluoromethyl)imidazolidin-2-one)-TFI also has several limitations. It is a relatively expensive compound, which may limit its use in laboratory experiments. In addition, the trifluoromethyl substituent at the 4-position of the imidazolidin-2-one backbone may affect the reactivity of the compound, which may limit its use in certain applications.
Future Directions
There are several potential future directions for ((4R)-4-(trifluoromethyl)imidazolidin-2-one)-TFI. One potential direction is the development of new synthetic methods for the synthesis of ((4R)-4-(trifluoromethyl)imidazolidin-2-one)-TFI. Another potential direction is the development of new applications for ((4R)-4-(trifluoromethyl)imidazolidin-2-one)-TFI, such as its use in the synthesis of pharmaceuticals and its use in the study of enzyme-catalyzed reactions. In addition, further research is needed to better understand the biochemical and physiological effects of ((4R)-4-(trifluoromethyl)imidazolidin-2-one)-TFI. Finally, further research is needed to better understand the mechanism of action of ((4R)-4-(trifluoromethyl)imidazolidin-2-one)-TFI and to develop new methods for its use in laboratory experiments.
Synthesis Methods
The synthesis of ((4R)-4-(trifluoromethyl)imidazolidin-2-one)-TFI can be achieved through a variety of methods, such as the reaction of trifluoromethyl iodide and 2-imidazolidinone, the reaction of trifluoromethyl sulfonyl chloride and 2-imidazolidinone, and the reaction of trifluoromethyl bromide and 2-imidazolidinone. In all of these methods, the trifluoromethyl substituent is introduced at the 4-position of the imidazolidin-2-one backbone.
properties
| { "Design of the Synthesis Pathway": "The synthesis of (4R)-4-(trifluoromethyl)imidazolidin-2-one can be achieved through a multi-step process involving the conversion of starting materials to intermediates and ultimately to the final product.", "Starting Materials": [ "2,2,2-trifluoroethylamine", "ethyl chloroformate", "sodium hydride", "2-bromoacetic acid", "triethylamine", "acetic anhydride", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "Step 1: React 2,2,2-trifluoroethylamine with ethyl chloroformate in the presence of sodium hydride to form 2,2,2-trifluoroethyl chloroformate.", "Step 2: React 2,2,2-trifluoroethyl chloroformate with 2-bromoacetic acid in the presence of triethylamine to form (2,2,2-trifluoroethyl)glycine ethyl ester.", "Step 3: React (2,2,2-trifluoroethyl)glycine ethyl ester with acetic anhydride in the presence of sodium acetate to form (2,2,2-trifluoroethyl)glycine N-acetyl ethyl ester.", "Step 4: React (2,2,2-trifluoroethyl)glycine N-acetyl ethyl ester with sodium hydroxide in the presence of water to form (4R)-4-(trifluoromethyl)imidazolidin-2-one.", "Step 5: Purify the product by treating with hydrochloric acid, followed by sodium bicarbonate and sodium chloride, and finally drying to obtain the final product." ] } | |
CAS RN |
1932353-48-4 |
Molecular Formula |
C4H5F3N2O |
Molecular Weight |
154.1 |
Purity |
95 |
Origin of Product |
United States |
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